Cas no 30861-27-9 (Aloesin)

• Product Name: Aloesin
• CAS No: 30861-27-9
• MF: C₁₉H₂₂O₉
• MW: 394.372586727142
• CID: 310360
• Update Time: 2025-04-19

Aloesin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
• Aloeresin
• 4H-1-Benzopyran-4-one,8-b-D-glucopyranosyl-7
• ALOESIN
• (1R)-1,5-anhydro-1-[7-hydroxy-5-methyl-4-oxo-2-(2-oxopropyl)-4H-chromen-8-yl]glucitol
• D-glucitol, 1,5-anhydro-1-C-[7-hydroxy-5-methyl-4-oxo-2-(2-oxopropyl)-4H-1-benzopyran-8-yl]-, (1R)-
• Aloe resin B
• Y27M69Y8ES
• Aloeresin B
• 4H-1-Benzopyran-4-one, 8-beta-D-glucopyranosyl-7-hydroxy-5-methyl-2-(2-oxopropyl)-
• Aloersin B
• NSC631262
• 2-acetonyl-7-hydroxy-5-methyl-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]chromen-4-one
• 7-hydroxy-5-methyl-2-(2-oxopropyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one
• s9284
• 4H-
• MLS000863622
• SMR000440708
• Aloesin

• MDL： MFCD00869744
• Inchi： 1S/C19H22O9/c1-7-3-10(22)14(19-17(26)16(25)15(24)12(6-20)28-19)18-13(7)11(23)5-9(27-18)4-8(2)21/h3,5,12,15-17,19-20,22,24-26H,4,6H2,1-2H3
• InChI Key： HKIKAXXIWJHWLY-UHFFFAOYSA-N
• SMILES： CC(CC1OC2C(=C(C=C(C=2C2C(O)C(O)C(O)C(CO)O2)O)C)C(=O)C=1)=O

Computed Properties

• Exact Mass: 394.126
• Monoisotopic Mass: 394.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 154
• Molecular Weight: 394.4

Experimental Properties

• Density: 1.5
• Melting Point: Not available
• Boiling Point: 628.0±55.0℃ at 760 mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.636
• PSA: 157.66000
• LogP: -0.54660
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Aloesin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Flavonoids